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Compound of Interest

Compound Name: 2-methylquinoline-6-sulfonamide

Cat. No.: B4419924

Abstract

This technical guide provides a comprehensive overview of the fundamental basic properties of
2-methylquinoline-6-sulfonamide, a heterocyclic aromatic compound of interest to
researchers, scientists, and professionals in the field of drug development. This document
details the available information on its chemical structure, physical properties, and a theoretical
protocol for its synthesis. The guide also explores the potential biological significance of
quinoline-sulfonamide hybrids, providing context for the compound's relevance in medicinal
chemistry.

Chemical Identity and Structure

2-Methylquinoline-6-sulfonamide is a derivative of quinoline, a bicyclic heterocyclic aromatic
compound. The structure features a methyl group at the 2-position of the quinoline ring and a
sulfonamide group at the 6-position.

Table 1: Chemical Identity of 2-Methylquinoline-6-sulfonamide and its Precursors
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IUPAC Name y‘? - _ _yq_
sulfonamide sulfonyl chloride[1] sulfonic acid

Molecular Formula C10H10N202S C10HsCINO2S[1] C10HoaNOsS[2]

Molecular Weight 222.26 g/mol 241.69 g/mol [1] 223.25 g/mol [2][3]

CAS Number Not available Not available 93805-05-1[2][3]
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(=0)Clce2nel
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InChl Key Not available
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Physicochemical Properties

Quantitative data on the specific physical properties of 2-methylquinoline-6-sulfonamide are

not readily available in the current literature. However, based on the properties of its precursor,

2-methylquinoline-6-sulfonic acid, some general characteristics can be inferred. The presence

of the sulfonamide group is expected to influence its solubility and basicity.

Table 2: Physicochemical Properties of 2-Methylquinoline-6-sulfonic acid

Property

Value

Physical Form

Solid

Density 1.432 g/cm3[2]

XLogP3-AA 1.3[2]

Hydrogen Bond Donor Count 1[2]

Hydrogen Bond Acceptor Count 42]

Rotatable Bond Count 1[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b13532322
https://www.benchchem.com/product/b13532322
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/product/b13532322
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/product/b3059041
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b13532322
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b4419924?utm_src=pdf-body
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4419924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The pKa of the sulfonamide group in aromatic sulfonamides can vary, but for context, the pKa
of a related sulfonamide group has been reported to be around 8.5[4]. The basicity of the
quinoline nitrogen will also contribute to the overall acid-base properties of the molecule.

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 2-methylquinoline-6-sulfonamide is not
explicitly available. However, a general two-step synthetic pathway can be proposed based on
standard organic chemistry principles, starting from 2-methylquinoline.

Step 1: Sulfonation of 2-Methylquinoline to 2-Methylquinoline-6-sulfonyl chloride

The first step involves the sulfonation of 2-methylquinoline. This is typically achieved by
reacting 2-methylquinoline with a strong sulfonating agent like chlorosulfonic acid (CISOsH) or
sulfur trioxide (S0Os).[1] The reaction with chlorosulfonic acid directly yields the sulfonyl chloride.

o Experimental Protocol (Theoretical):

o In afume hood, cool a flask containing 2-methylquinoline in an appropriate solvent (e.g.,
dichloromethane) in an ice bath.

o Slowly add chlorosulfonic acid dropwise with constant stirring, maintaining the temperature
below 5 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC).

o Carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate
the product.

o Filter the solid product, wash with cold water, and dry under vacuum to obtain 2-
methylquinoline-6-sulfonyl chloride.

Step 2: Amination of 2-Methylquinoline-6-sulfonyl chloride to 2-Methylquinoline-6-
sulfonamide

The second step is the reaction of the synthesized 2-methylquinoline-6-sulfony! chloride with
ammonia or an ammonia source to form the sulfonamide.
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o Experimental Protocol (Theoretical):

o

Dissolve 2-methylquinoline-6-sulfonyl chloride in a suitable solvent (e.g., tetrahydrofuran).

o Bubble ammonia gas through the solution or add a concentrated aqueous solution of
ammonium hydroxide.

o Stir the reaction mixture at room temperature for several hours.
o Remove the solvent under reduced pressure.

o Purify the crude product by recrystallization from an appropriate solvent to yield 2-
methylquinoline-6-sulfonamide.

Chlorosulfonic Acid (CISO3H) _ Ammonia (NH3) _

2-Methylquinoline

2-Methylquinoline-6-sulfonyl chloride 2-Methylquinoline-6-sulfonamide

Click to download full resolution via product page

Proposed synthesis of 2-methylquinoline-6-sulfonamide.

Potential Biological Activity and Signaling Pathways

While specific biological data for 2-methylquinoline-6-sulfonamide is limited, the broader
class of quinoline-sulfonamide hybrids has been the subject of significant research,
demonstrating a wide range of pharmacological activities.[5][6] These compounds are
recognized for their potential as antimicrobial and anticancer agents.[1][7]

Antimicrobial Activity: Quinoline derivatives are known to inhibit bacterial DNA gyrase and
topoisomerase 1V, enzymes essential for DNA replication, making them effective antibacterial
agents.[5] Sulfonamides, on the other hand, typically act by inhibiting dihydropteroate
synthase, an enzyme involved in folate synthesis in bacteria.[5] The combination of these two
pharmacophores in a single molecule could lead to a synergistic or dual-mode of action,
potentially overcoming drug resistance.

Anticancer Activity: Certain quinoline derivatives have shown promise as anticancer agents by
interfering with various cellular pathways crucial for cancer cell proliferation and survival.[1][7]
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Some quinoline-based molecules have been investigated as inhibitors of receptor tyrosine
kinases like c-Met, EGFR, and VEGFR, which are often dysregulated in cancer.[8] The
PI3K/Akt/mTOR signaling pathway is another target for some quinoline derivatives.[8]

Quinoline-Sulfonamide Hybrids
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Potential mechanisms of action for quinoline-sulfonamides.

Conclusion

2-Methylquinoline-6-sulfonamide is a compound with potential for further investigation in
medicinal chemistry. While specific experimental data on its basic properties and biological
activities are currently lacking, its structural relationship to known bioactive quinoline-
sulfonamide hybrids suggests it may possess interesting pharmacological properties. The
synthetic route proposed in this guide provides a theoretical framework for its preparation,
enabling further research into its physicochemical and biological characteristics. Future studies
are warranted to fully elucidate the properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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